Phyllostine
Phyllostine
Phyllostine is an epoxide resulting from epoxidation of the 5-6 double bond of 2-(hydroxymethyl)-1,4-benzoquinone (the 5S,6R enantiomer). It has a role as a Penicillium metabolite. It is an epoxide, a cyclic ketone and a primary allylic alcohol.
Brand Name:
Vulcanchem
CAS No.:
27270-89-9
VCID:
VC0152132
InChI:
InChI=1S/C7H6O4/c8-2-3-1-4(9)6-7(11-6)5(3)10/h1,6-8H,2H2/t6-,7+/m1/s1
SMILES:
C1=C(C(=O)C2C(C1=O)O2)CO
Molecular Formula:
C7H6O4
Molecular Weight:
154.12 g/mol
Phyllostine
CAS No.: 27270-89-9
Reference Standards
VCID: VC0152132
Molecular Formula: C7H6O4
Molecular Weight: 154.12 g/mol
| CAS No. | 27270-89-9 |
|---|---|
| Product Name | Phyllostine |
| Molecular Formula | C7H6O4 |
| Molecular Weight | 154.12 g/mol |
| IUPAC Name | (1R,6S)-3-(hydroxymethyl)-7-oxabicyclo[4.1.0]hept-3-ene-2,5-dione |
| Standard InChI | InChI=1S/C7H6O4/c8-2-3-1-4(9)6-7(11-6)5(3)10/h1,6-8H,2H2/t6-,7+/m1/s1 |
| Standard InChIKey | PLELZLHJHUZIGY-RQJHMYQMSA-N |
| Isomeric SMILES | C1=C(C(=O)[C@H]2[C@@H](C1=O)O2)CO |
| SMILES | C1=C(C(=O)C2C(C1=O)O2)CO |
| Canonical SMILES | C1=C(C(=O)C2C(C1=O)O2)CO |
| Appearance | Powder |
| Description | Phyllostine is an epoxide resulting from epoxidation of the 5-6 double bond of 2-(hydroxymethyl)-1,4-benzoquinone (the 5S,6R enantiomer). It has a role as a Penicillium metabolite. It is an epoxide, a cyclic ketone and a primary allylic alcohol. |
| Synonyms | epoxygentisylquinone phyllostine |
| PubChem Compound | 168678 |
| Last Modified | Nov 11 2021 |
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